Cas no 1222630-45-6 (8-Diphenylphosphanyl-1,2,3,4-tetrahydronaphthalen-1-amine)

8-Diphenylphosphanyl-1,2,3,4-tetrahydronaphthalen-1-amine is a chiral phosphine-amine hybrid ligand with applications in asymmetric catalysis. Its rigid tetrahydronaphthalene backbone enhances stereocontrol, while the diphenylphosphine and amine donor groups facilitate coordination to transition metals, enabling efficient enantioselective transformations. This compound is particularly valuable in hydrogenation and cross-coupling reactions, where its bifunctional nature promotes high selectivity and reactivity. The ligand’s stability under various reaction conditions and tunable steric and electronic properties make it a versatile tool in synthetic organic chemistry. Its synthesis and use have been explored in academic and industrial research for the development of optically active intermediates.

8-Diphenylphosphanyl-1,2,3,4-tetrahydronaphthalen-1-amine structure

1222630-45-6 structure

Product Name:8-Diphenylphosphanyl-1,2,3,4-tetrahydronaphthalen-1-amine

CAS No:1222630-45-6

MF:C₂₂H₂₂NP

MW:331.3905

MDL:MFCD17013991

CID:4518335

PubChem ID:72376447

Update Time:2025-06-06

8-Diphenylphosphanyl-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

- 8-Diphenylphosphanyl-1,2,3,4-tetrahydronaphthalen-1-amine
- 1222630-45-6
- (S)-(+)-8-Diphenylphosphino-1,2,3,4-tetrahydro-1-naphthylamine
- (s)-8-(diphenylphosphino)-1,2,3,4-tetrahydronaphthalen-1-amine
- (1S)-8-(DIPHENYLPHOSPHANYL)-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
- E76921
- (1S)-8-diphenylphosphanyl-1,2,3,4-tetrahydronaphthalen-1-amine
- SCHEMBL667138
- CS-0088577
- (S)-1-Amino-8-(diphenylphosphino)-1,2,3,4-tetrahydronaphthalene
- (S)-8-(Diphenylphosphino)-1,2,3,4-tetrahydronaphthalen-1-amine, 97%
- MFCD17013991
- MDL： MFCD17013991
- Inchi： 1S/C22H22NP/c23-20-15-7-9-17-10-8-16-21(22(17)20)24(18-11-3-1-4-12-18)19-13-5-2-6-14-19/h1-6,8,10-14,16,20H,7,9,15,23H2
- InChI Key： KTWOFTBMHDQUEE-UHFFFAOYSA-N
- SMILES： P(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1=C([H])C([H])=C([H])C2C([H])([H])C([H])([H])C([H])([H])C([H])(C=21)N([H])[H]

Computed Properties

Exact Mass: 331.148986704 g/mol
Monoisotopic Mass: 331.148986704 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 367
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 26
Molecular Weight: 331.4

Experimental Properties

Sensitiveness: air sensitive

8-Diphenylphosphanyl-1,2,3,4-tetrahydronaphthalen-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	601027-100mg	8-Diphenylphosphanyl-1,2,3,4-tetrahydronaphthalen-1-amine	1222630-45-6	97+%	100mg	¥900.0	2024-07-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-7144-1g	8-Diphenylphosphanyl-1,2,3,4-tetrahydronaphthalen-1-amine	1222630-45-6	min.97%	1g	4602.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-7144-250mg	8-Diphenylphosphanyl-1,2,3,4-tetrahydronaphthalen-1-amine	1222630-45-6	min.97%	250mg	1539.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GR345-200mg	8-Diphenylphosphanyl-1,2,3,4-tetrahydronaphthalen-1-amine	1222630-45-6	98%	200mg	1073.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GR345-50mg	8-Diphenylphosphanyl-1,2,3,4-tetrahydronaphthalen-1-amine	1222630-45-6	98%	50mg	341.0CNY	2021-07-12
Chemenu	CM236157-100mg	(S)-1-Amino-8-(diphenylphosphino)-1,2,3,4-tetrahydronaphthalene	1222630-45-6	97%	100mg	$***	2023-04-03
Chemenu	CM236157-250mg	(S)-1-Amino-8-(diphenylphosphino)-1,2,3,4-tetrahydronaphthalene	1222630-45-6	97%	250mg	$***	2023-04-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X29335-50mg	(S)-1-Amino-8-(diphenylphosphino)-1,2,3,4-tetrahydronaphthalene	1222630-45-6	98%	50mg	¥79.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X29335-100mg	(S)-1-Amino-8-(diphenylphosphino)-1,2,3,4-tetrahydronaphthalene	1222630-45-6	98%	100mg	¥156.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X29335-250mg	(S)-1-Amino-8-(diphenylphosphino)-1,2,3,4-tetrahydronaphthalene	1222630-45-6	98%	250mg	¥383.0	2024-07-18